Cas no 2138188-65-3 (2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine)
2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
- EN300-790212
- 2138188-65-3
- 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
-
- Inchi: 1S/C7H4Cl3N3S/c8-7(9,10)6-12-4(11)3-1-2-14-5(3)13-6/h1-2H,(H2,11,12,13)
- InChI Key: WBXRPVYGQDHVHG-UHFFFAOYSA-N
- SMILES: ClC(C1=NC(=C2C=CSC2=N1)N)(Cl)Cl
Computed Properties
- Exact Mass: 266.919151g/mol
- Monoisotopic Mass: 266.919151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 80Ų
2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-790212-0.05g |
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine |
2138188-65-3 | 95.0% | 0.05g |
$959.0 | 2025-02-22 | |
| Enamine | EN300-790212-0.1g |
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine |
2138188-65-3 | 95.0% | 0.1g |
$1005.0 | 2025-02-22 | |
| Enamine | EN300-790212-0.25g |
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine |
2138188-65-3 | 95.0% | 0.25g |
$1051.0 | 2025-02-22 | |
| Enamine | EN300-790212-0.5g |
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine |
2138188-65-3 | 95.0% | 0.5g |
$1097.0 | 2025-02-22 | |
| Enamine | EN300-790212-1.0g |
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine |
2138188-65-3 | 95.0% | 1.0g |
$1142.0 | 2025-02-22 | |
| Enamine | EN300-790212-2.5g |
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine |
2138188-65-3 | 95.0% | 2.5g |
$2240.0 | 2025-02-22 | |
| Enamine | EN300-790212-5.0g |
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine |
2138188-65-3 | 95.0% | 5.0g |
$3313.0 | 2025-02-22 | |
| Enamine | EN300-790212-10.0g |
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine |
2138188-65-3 | 95.0% | 10.0g |
$4914.0 | 2025-02-22 |
2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine: An Emerging Compound in Medicinal Chemistry
2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 2138188-65-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.
The structure of 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine is characterized by a thienopyrimidine core with a trichloromethyl group attached to the pyrimidine ring. This specific substitution pattern imparts unique chemical and biological properties to the molecule. The presence of the trichloromethyl group enhances the lipophilicity and stability of the compound, making it an attractive candidate for drug development.
Recent research has focused on elucidating the biological activities of 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways.
In addition to its antiviral properties, 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine has demonstrated significant anticancer activity. Preclinical studies have shown that it can selectively inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The compound appears to exert its anticancer effects through multiple mechanisms, such as inducing apoptosis and disrupting cell cycle progression.
The pharmacokinetic profile of 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine has also been investigated. Initial studies suggest that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, more detailed pharmacokinetic studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.
Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicity studies of 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine have indicated that it is well-tolerated at therapeutic doses in animal models. However, further comprehensive toxicity studies are required to ensure its safety in humans.
The potential applications of 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine extend beyond antiviral and anticancer therapies. Recent research has explored its anti-inflammatory properties, which could make it a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate inflammatory pathways suggests that it may have broad therapeutic utility.
In conclusion, 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 2138188-65-3) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research is expected to provide more insights into its mechanisms of action and potential clinical applications.
2138188-65-3 (2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)